Cas no 1806300-95-7 (3,6-Bis(trifluoromethyl)picolinaldehyde)

• Product Name: 3,6-Bis(trifluoromethyl)picolinaldehyde
• CAS No: 1806300-95-7
• MF: C₈H₃F₆NO
• MW: 243.105942964554
• CID: 4908468
• Update Time: 2025-06-15

3,6-Bis(trifluoromethyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)picolinaldehyde

• Inchi： 1S/C8H3F6NO/c9-7(10,11)4-1-2-6(8(12,13)14)15-5(4)3-16/h1-3H
• InChI Key： CFAAGQZDGNQXMW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=NC=1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 3,6-Bis(trifluoromethyl)picolinaldehyde

Introduction to 3,6-Bis(trifluoromethyl)picolinaldehyde (CAS No. 1806300-95-7)

3,6-Bis(trifluoromethyl)picolinaldehyde, identified by its Chemical Abstracts Service (CAS) number 1806300-95-7, is a fluorinated heterocyclic aldehyde that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound belongs to the class of picoline derivatives, characterized by its benzene ring substituted with two nitrogen atoms at the 3 and 6 positions, further functionalized with trifluoromethyl groups and an aldehyde moiety at the 2 position. The strategic introduction of electron-withdrawing trifluoromethyl groups enhances the lipophilicity and metabolic stability of the molecule, making it a valuable scaffold for drug discovery.

The structural features of 3,6-Bis(trifluoromethyl)picolinaldehyde contribute to its unique chemical properties, including a high degree of electrophilicity due to the aldehyde group and electronic modulation via the trifluoromethyl substituents. These attributes have positioned this compound as a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules targeting various therapeutic pathways. Recent advancements in medicinal chemistry have highlighted its potential in designing small-molecule inhibitors for enzymes and receptors involved in inflammatory diseases, cancer, and infectious disorders.

In the realm of drug discovery, 3,6-Bis(trifluoromethyl)picolinaldehyde has been explored as a key building block for synthesizing novel pharmacophores. The trifluoromethyl group, known for its ability to modulate pharmacokinetic profiles such as bioavailability and metabolic stability, has been extensively studied in the context of improving drug efficacy. For instance, derivatives of this compound have shown promise in inhibiting Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with autoimmune diseases. The aldehyde functionality further allows for diverse chemical modifications, enabling the creation of libraries of compounds with tailored biological activities.

Recent research has demonstrated the utility of 3,6-Bis(trifluoromethyl)picolinaldehyde in developing antimicrobial agents. The structural motif is reminiscent of natural products that exhibit potent activity against resistant bacterial strains. By leveraging computational chemistry and high-throughput screening techniques, researchers have identified analogs of this compound that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such findings underscore the importance of fluorinated heterocycles in addressing emerging challenges in antimicrobial therapy.

The synthesis of 3,6-Bis(trifluoromethyl)picolinaldehyde involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include halogenation reactions to introduce trifluoromethyl groups followed by formylation at the 2-position to yield the aldehyde. Advances in catalytic systems, such as transition metal-catalyzed cross-coupling reactions, have enabled more efficient and scalable production processes. These synthetic strategies not only enhance yield but also minimize waste, aligning with green chemistry principles.

In conclusion, 3,6-Bis(trifluoromethyl)picolinaldehyde (CAS No. 1806300-95-7) represents a significant advancement in medicinal chemistry due to its structural complexity and functional versatility. Its applications span multiple therapeutic areas, driven by its ability to modulate biological pathways through fluorinated aromatic systems. As research continues to uncover new mechanisms of disease and innovative drug design strategies, compounds like this will remain at the forefront of pharmaceutical innovation.